HJC0197

• Molecular Formula: C19H21N3OS
• Molecular Weight: 339.5 g/mol
• InChI: InChI=1S/C19H21N3OS/c1-12-7-8-13(2)15(9-12)11-24-19-21-17(14-5-3-4-6-14)16(10-20)18(23)22-19/h7-9,14H,3-6,11H2,1-2H3,(H,21,22,23)
• InChIKey: QLLWRTHDHRGHQZ-UHFFFAOYSA-N

Need to dissect Epac-specific cAMP signaling without PKA cross-talk? HJC0197 is a validated 5-cyano-6-oxo-1,6-dihydro-pyrimidine dual Epac1/Epac2 antagonist. - **Dual inhibition:** IC₅₀ = 5.9 µM (Epac2); blocks Epac1-mediated Rap1 exchange at 25 µM. - **Selective:** No PKA type I/II inhibition at 25 µM. - **Application:** Pancreatic β-cells, endothelial cells, cancer metabolism (mitochondrial uncoupling under glucose deprivation). ⚠️ Use ≤25 µM to avoid protein denaturation artifacts.

HJC0197: Dual Epac1/Epac2 Antagonist

HJC0197 (compound 6h) is a 5-cyano-6-oxo-1,6-dihydro-pyrimidine derivative that functions as a cell-permeable dual antagonist of Exchange Proteins Directly Activated by cAMP (Epac1 and Epac2) [1]. Discovered through structure-activity relationship (SAR) optimization of the high-throughput screening hit ESI-08, HJC0197 exhibits an IC₅₀ of 5.9 µM against Epac2 and inhibits Epac1-mediated Rap1-GDP exchange at 25 µM in the presence of equimolar cAMP [1]. Critically, HJC0197 selectively blocks cAMP-induced Epac activation without inhibiting cAMP-dependent protein kinase A (PKA) type I or II at equivalent concentrations, making it a valuable pharmacological probe for dissecting Epac-specific signaling branches downstream of cAMP [1]. However, independent biophysical evaluation has raised significant concerns regarding its mechanism of action, demonstrating that HJC0197 possesses general protein-denaturing properties at concentrations ≥25 µM that may confound experimental interpretation [2].

Target engagement

Dual Epac1/Epac2 cAMP pathway antagonist

Pathway selectivity

PKA-sparing probe for cAMP signaling dissection

Cell permeability

Cell-permeable; concentration-dependent pathway blockade

• [1] Chen H, Ding C, Wild C, Liu B, Liu Z, Shim J, Yan F, Zhou J. 5-Cyano-6-oxo-1,6-dihydro-pyrimidines as Potent Antagonists Targeting Exchange Proteins Directly Activated by cAMP. Bioorg Med Chem Lett. 2012 Apr 26;22(12):4038-4043. doi:10.1016/j.bmcl.2012.04.082. PMCID: PMC3362663. View Source
• [2] Rehmann H. Epac-Inhibitors: Facts and Artefacts. Scientific Reports. 2013 Oct 23;3:3032. doi:10.1038/srep03032. View Source

Why HJC0197 Cannot Be Substituted

The Epac inhibitor landscape encompasses molecules with fundamentally divergent pharmacological properties that preclude casual interchange. HJC0197 and its closest structural analog HJC0198 differ by a single C6 substituent (cyclopentyl versus cyclopropyl), yet this subtle change alters Epac1 versus Epac2 discrimination: HJC0197 is a dual Epac1/Epac2 antagonist, while HJC0198 is Epac2-preferring [1]. More critically, independent biophysical analysis by Rehmann et al. demonstrated that HJC0197 and ESI-09 act as general protein denaturants, whereas ESI-05 and CE3F4 do not exhibit this liability [2]. Furthermore, recent work by Iwai et al. revealed that HJC0197 and ESI-09 share a potent mitochondrial uncoupling activity that is entirely independent of Epac inhibition and absent in CE3F4, ESI-05, and EPAC5376753 [3]. These orthogonal pharmacological properties mean that substituting one Epac inhibitor for another can yield diametrically opposed experimental outcomes—ranging from isoform-specific pathway dissection to nonspecific cytotoxicity unrelated to the nominal target.

Isoform selectivity

HJC0197: dual Epac1/Epac2 antagonism

HJC0198 (C6 cyclopropyl): Epac2-preferring; may not block Epac1

Protein denaturation

Denaturing property reported; may confound at higher test concentrations

ESI-05, CE3F4: no denaturing effect; cleaner target engagement profile

Mitochondrial uncoupling

EPAC-independent proton leak activity present

ESI-05, CE3F4, EPAC5376753: uncoupling absent

• [1] Chen H, Ding C, Wild C, Liu B, Liu Z, Shim J, Yan F, Zhou J. 5-Cyano-6-oxo-1,6-dihydro-pyrimidines as Potent Antagonists Targeting Exchange Proteins Directly Activated by cAMP. Bioorg Med Chem Lett. 2012 Apr 26;22(12):4038-4043. doi:10.1016/j.bmcl.2012.04.082. PMCID: PMC3362663. View Source
• [2] Rehmann H. Epac-Inhibitors: Facts and Artefacts. Scientific Reports. 2013 Oct 23;3:3032. doi:10.1038/srep03032. View Source
• [3] Iwai Y, Kikuchi R, Nakamura H, Koyama N, Hagiwara K, Aoshiba K. Abstract 800: ESI-09 and HJC0197, known EPAC inhibitors, sensitize lung cancer cells to glucose starvation by uncoupling mitochondrial electron transport, leading to bioenergetic crisis. Cancer Res. 2019 Jul 1;79(13_Supplement):800. doi:10.1158/1538-7445.AM2019-800. View Source

HJC0197: Head-to-Head Comparison Evidence

C6 Substituent Governs Epac1/Epac2 Selectivity

In the seminal SAR study by Chen et al., compound 6g (HJC0198, cyclopropyl at C6) exhibited an Epac2 IC₅₀ of 4.0 µM and was characterized as Epac2-specific, whereas compound 6h (HJC0197, cyclopentyl at C6) exhibited an Epac2 IC₅₀ of 5.9 µM but gained the additional capacity to inhibit Epac1-mediated Rap1-GDP exchange activity at 25 µM in the presence of equimolar cAMP [1]. This establishes that the cyclopentyl substituent confers dual Epac1/Epac2 antagonism, while the smaller cyclopropyl analog remains Epac2-preferring, with the trade-off being a ~1.5-fold reduction in Epac2 potency [1].

C6 Substituent & Isoform Selectivity

Head-to-head

HJC0197 Epac2 IC₅₀ = 5.9 µM

vs HJC0198: 4.0 µM; ESI-08: 8.4 µM

Supports dual-isoform pathway blockade context

Cell-free GEF assay, 100 µM cAMP

Evidence Dimension	Epac2 inhibitory potency (IC₅₀)
Target Compound Data	HJC0197 (6h): IC₅₀ = 5.9 µM
Comparator Or Baseline	HJC0198 (6g): IC₅₀ = 4.0 µM; ESI-08 (hit): IC₅₀ = 8.4 µM
Quantified Difference	HJC0197 is 1.48-fold less potent against Epac2 than HJC0198; 1.42-fold more potent than ESI-08
Conditions	Cell-free fluorescence-based GEF activity assay, purified recombinant Epac2, mGDP nucleotide exchange, cAMP at 100 µM

Why This Matters

Researchers requiring simultaneous blockade of both Epac isoforms with a single compound should select HJC0197 over the Epac2-specific HJC0198; conversely, experiments requiring Epac2-specific inhibition demand HJC0198 to avoid confounding Epac1 blockade.

• [1] Chen H, Ding C, Wild C, Liu B, Liu Z, Shim J, Yan F, Zhou J. 5-Cyano-6-oxo-1,6-dihydro-pyrimidines as Potent Antagonists Targeting Exchange Proteins Directly Activated by cAMP. Bioorg Med Chem Lett. 2012 Apr 26;22(12):4038-4043. doi:10.1016/j.bmcl.2012.04.082. PMCID: PMC3362663. View Source

PKA Counter-Screening: No PKA Inhibition

In counter-screening assays, HJC0197 (6h) at 25 µM produced no detectable inhibition of cAMP-induced type I or type II PKA holoenzyme activities, while the reference PKA inhibitor H89 (25 µM) completely abolished both PKA activities [1]. The closely related compounds ESI-08 and HJC0198 (6g) showed identical PKA-inert behavior at 25 µM, confirming this selectivity profile is a conserved property of the 5-cyano-6-oxo-1,6-dihydro-pyrimidine chemotype [1]. This establishes a >4.2-fold selectivity window for Epac2 inhibition (IC₅₀ = 5.9 µM) over PKA (no inhibition at 25 µM), and the true selectivity ratio is likely higher given complete inactivity at 25 µM [1].

PKA Counter-Screening

Head-to-head

>4.2-fold selectivity

Epac2 over PKA types I & II (lower bound)

Supports Epac-specific pathway attribution

PKA holoenzyme assay, 25 µM compound, n=3

Evidence Dimension	Type I and II PKA holoenzyme activity
Target Compound Data	HJC0197 (25 µM): no inhibition of either PKA type I or II
Comparator Or Baseline	H89 (25 µM): complete blockade of both type I and II PKA activities
Quantified Difference	>4.2-fold selectivity for Epac2 inhibition over PKA (lower bound estimate)
Conditions	PKA holoenzyme activity assays in the presence of 100 µM cAMP, 25 µM test compound, n=3, data presented as means ± SD

Why This Matters

This selectivity profile is essential for experiments designed to isolate Epac-specific contributions to cAMP-dependent phenotypes from those mediated by PKA; HJC0197 can serve as an Epac-selective probe without the confounding PKA inhibition seen with agents like H89.

• [1] Chen H, Ding C, Wild C, Liu B, Liu Z, Shim J, Yan F, Zhou J. 5-Cyano-6-oxo-1,6-dihydro-pyrimidines as Potent Antagonists Targeting Exchange Proteins Directly Activated by cAMP. Bioorg Med Chem Lett. 2012 Apr 26;22(12):4038-4043. doi:10.1016/j.bmcl.2012.04.082. PMCID: PMC3362663. View Source

Cellular Dual Epac1/Epac2 Akt Blockade

Pretreatment of HEK293 cells stably expressing Epac1 or Epac2 with 10 µM HJC0197 for 5 minutes completely blocked Akt phosphorylation at both T308 and S473 induced by the membrane-permeable Epac-selective agonist 007-am [1]. HJC0198 (6g) at 10 µM achieved equivalent blockade of Epac2-mediated Akt phosphorylation but, consistent with its Epac2-specific biochemical profile, did not block Epac1-mediated signaling to the same extent [1]. This cell-based data confirms that HJC0197 is membrane-permeable and functionally inhibits both Epac isoforms in intact cells at concentrations achievable in standard cell culture experiments [1].

Cellular Dual Epac Blockade

Head-to-head

Cell-based assay

Dual Epac1/Epac2 Akt blockade at 10 µM

Supports cell-based dual Epac inhibition context

HEK293/Epac stable lines, 007-am agonist

Evidence Dimension	Cellular Epac-dependent Akt phosphorylation
Target Compound Data	HJC0197 (10 µM, 5 min): complete blockade of Epac1- and Epac2-mediated Akt phosphorylation (T308, S473)
Comparator Or Baseline	HJC0198 (10 µM, 5 min): complete blockade of Epac2-mediated, partial or no blockade of Epac1-mediated Akt phosphorylation
Quantified Difference	HJC0197 uniquely achieves dual Epac1/Epac2 cellular inhibition at 10 µM; HJC0198 is functionally Epac2-selective in cells
Conditions	HEK293/Epac1 and HEK293/Epac2 stable cell lines, anti-phospho-Akt (T308, S473) immunoblotting, 007-am as Epac-selective agonist

Why This Matters

For cell-based studies in systems where both Epac1 and Epac2 are co-expressed (e.g., pancreatic β-cells, cardiomyocytes, cancer cells), HJC0197 provides a single-compound solution for complete Epac pathway blockade, whereas isoform-selective alternatives leave one Epac arm intact.

• [1] Chen H, Ding C, Wild C, Liu B, Liu Z, Shim J, Yan F, Zhou J. 5-Cyano-6-oxo-1,6-dihydro-pyrimidines as Potent Antagonists Targeting Exchange Proteins Directly Activated by cAMP. Bioorg Med Chem Lett. 2012 Apr 26;22(12):4038-4043. doi:10.1016/j.bmcl.2012.04.082. PMCID: PMC3362663. View Source

Biophysical Liability: Protein Denaturing Effect

Rehmann et al. (2013) subjected four commercially available Epac inhibitors to systematic biophysical characterization by Thermal Shift Assay (TSA) using the fluorophore Sypro Orange [1]. At concentrations ≥25 µM, HJC0197 induced high fluorescence intensities at low temperatures (indicative of unfolded protein) and progressively shifted melting curves to lower temperatures across six structurally and functionally unrelated proteins: Epac1, Epac2fl, RapGEF6, Rlf, GST, and lysozyme [1]. ESI-09 exhibited nearly identical denaturing behavior, whereas ESI-05 showed no evidence of protein destabilization even at 25 µM, consistent with its validated Epac2-selective, cAMP-competitive mechanism [1]. The study concluded that HJC0197 and ESI-09 "act as chemicals with general protein denaturing properties and do not act on Epac selectively" [1].

Protein Denaturing Property

Head-to-head

Denaturing liability

Unfolds 6 unrelated proteins at ≥25 µM

Supports concentration-ceiling review; artifacts possible

Thermal Shift Assay, Sypro Orange, ≥2 replicates

Evidence Dimension	Protein denaturation (melting temperature shift and baseline Sypro Orange fluorescence)
Target Compound Data	HJC0197: induces protein unfolding at ≥25 µM across all 6 proteins tested; melting curves shift to lower temperatures in a concentration-dependent manner
Comparator Or Baseline	ESI-09: identical denaturing profile; ESI-05: no denaturing effect at 25 µM on any protein tested
Quantified Difference	Qualitative difference: denaturing property present for HJC0197 and ESI-09; absent for ESI-05
Conditions	Thermal Shift Assay, Sypro Orange fluorophore, compound concentrations 0.1–100 µM, presence of 100 µM cAMP, ≥2 replicates per curve

Why This Matters

This represents a critical liability for procurement decisions. Experiments employing HJC0197 at concentrations approaching or exceeding 25 µM risk generating artifacts from nonspecific protein destabilization rather than on-target Epac inhibition. For applications requiring high-confidence target engagement, ESI-05 (Epac2-selective) or CE3F4 (Epac1-selective) may be preferable tool compounds.

• [1] Rehmann H. Epac-Inhibitors: Facts and Artefacts. Scientific Reports. 2013 Oct 23;3:3032. doi:10.1038/srep03032. View Source

EPAC-Independent Mitochondrial Uncoupling

Iwai et al. (2019) screened small-molecule inhibitors for the ability to exert cytotoxicity against the glucose starvation-resistant phenotype of lung cancer cell lines A549 and H1299 under acidic (pH 6.8) and neutral (pH 7.4) conditions [1]. HJC0197 (10 µM) and ESI-09 (2 µM) potently reduced intracellular ATP levels and cell survival under glucose-free conditions by inducing mitochondrial proton leak (uncoupling), as demonstrated by Seahorse XFp Mito Stress Test [1]. Critically, this effect was entirely independent of EPAC inhibition, as it could not be reproduced by other EPAC inhibitors including CE3F4, ESI-05, or EPAC5376753 [1]. The EPAC activator 8-pCPT-2'-O-Me-cAMP also failed to rescue survival, further confirming an EPAC-independent mechanism [1].

Mitochondrial Uncoupling

Head-to-head

EPAC-independent proton leak

Glucose-starvation sensitization at 10 µM

Supports mitochondrial-uncoupling endpoint context

A549/H1299 lines, pH 6.8/7.4, Seahorse XFp

Evidence Dimension	Mitochondrial uncoupling / glucose starvation sensitization
Target Compound Data	HJC0197 (10 µM): induces proton leak, reduces intracellular ATP, promotes cell death under glucose-free conditions at both pH 6.8 and 7.4
Comparator Or Baseline	CE3F4, ESI-05, EPAC5376753: no effect on ATP levels or cell survival under identical conditions
Quantified Difference	Activity present for HJC0197 and ESI-09; absent for CE3F4, ESI-05, and EPAC5376753
Conditions	A549 and H1299 lung cancer cell lines, pH 6.8 or 7.4, glucose-free medium, Seahorse XFp Mito Stress Test, n=8 (survival), n=3 (OCR)

Why This Matters

This orthogonal pharmacology defines a distinct application space for HJC0197 in cancer bioenergetics research—specifically, targeting the metabolic vulnerability of tumor cells to nutrient deprivation—that cannot be addressed with isoform-selective EPAC inhibitors. Researchers in cancer metabolism may preferentially select HJC0197 or ESI-09 for this dual pharmacology.

• [1] Iwai Y, Kikuchi R, Nakamura H, Koyama N, Hagiwara K, Aoshiba K. Abstract 800: ESI-09 and HJC0197, known EPAC inhibitors, sensitize lung cancer cells to glucose starvation by uncoupling mitochondrial electron transport, leading to bioenergetic crisis. Cancer Res. 2019 Jul 1;79(13_Supplement):800. doi:10.1158/1538-7445.AM2019-800. View Source

HJC0197 Evidence-Based Application Scenarios

Dual Epac1/Epac2 Pathway Blockade

In experimental systems where both Epac1 and Epac2 are co-expressed and functionally redundant—such as pancreatic β-cells, endothelial cells, and certain cancer lines—HJC0197 is the appropriate choice when the research objective is complete elimination of Epac-mediated signaling downstream of cAMP. Unlike the Epac2-specific HJC0198, ESI-05, or the Epac1-preferring CE3F4, HJC0197 is the only commercially available compound in the 5-cyano-6-oxo-1,6-dihydro-pyrimidine series with demonstrated dual biochemical inhibition of Epac1-mediated Rap1-GDP exchange (25 µM) and Epac2 GEF activity (IC₅₀ = 5.9 µM), as well as dual cellular blockade of Epac1- and Epac2-mediated Akt phosphorylation at 10 µM [1]. Users must remain cognizant of the recommended working concentration ceiling of ≤25 µM to minimize the risk of nonspecific protein denaturation artifacts [2].

Epac vs. PKA Pathway Discrimination

HJC0197 is well-suited for pharmacological dissection experiments aimed at separating Epac-mediated from PKA-mediated contributions to cAMP-dependent phenotypes. At 25 µM, HJC0197 completely spares type I and type II PKA holoenzyme activities while fully inhibiting Epac2 GEF activity [1]. This selectivity profile, demonstrated in direct comparison with the pan-PKA inhibitor H89, enables researchers to attribute cAMP-driven effects specifically to the Epac arm of the signaling cascade. When used in combination with PKA inhibitors, HJC0197 can help establish the relative contributions of each cAMP effector in complex physiological processes such as insulin secretion, cell adhesion, and gene transcription [1].

Cancer Bioenergetic Vulnerability via Mitochondrial Uncoupling

A distinct and evidence-supported application for HJC0197 is in cancer metabolism research focused on exploiting the bioenergetic vulnerability of tumor cells to glucose deprivation. Iwai et al. demonstrated that HJC0197 (10 µM) uncouples mitochondrial oxidative phosphorylation, inducing proton leak, depleting cellular ATP, and promoting cell death specifically under glucose-free conditions—an effect that persists under the acidic microenvironmental conditions (pH 6.8) characteristic of solid tumors [1]. Because this mitochondrial uncoupling activity is independent of EPAC inhibition and is not reproduced by CE3F4, ESI-05, or EPAC5376753, HJC0197 (and ESI-09) occupy a unique application niche within the EPAC inhibitor toolkit for oncology-focused metabolic studies [1].

Pancreatic Cancer Migration: Epac Role Validation

Multiple independent research groups have employed HJC0197 to investigate the role of Epac signaling in pancreatic cancer cell migration and invasion [1]. The compound's dual Epac1/Epac2 activity is particularly relevant in this context, as both Epac isoforms have been implicated in cancer cell motility and metastatic behavior. HJC0197's ability to block cAMP-induced Epac activation without affecting PKA signaling makes it suitable for studies aimed at specifically linking Epac activity to migratory phenotypes [1]. Researchers should note that effects observed above 25 µM must be interpreted cautiously given the documented protein-denaturing properties [2].

Application

Selection Property

Validation Focus

Dual Epac1/Epac2 pathway blockade studies

Dual-isoform inhibition profile

Epac1/Epac2 pathway-response endpoints

cAMP effector discrimination studies

PKA-sparing selectivity

cAMP pathway-specific attribution

Cancer cell glucose-starvation studies

Mitochondrial-uncoupling context

Bioenergetic endpoint review

Pancreatic cancer migration studies

Dual Epac1/Epac2 pathway inhibition

Migration assay endpoint review

• [1] Chen H, Ding C, Wild C, Liu B, Liu Z, Shim J, Yan F, Zhou J. 5-Cyano-6-oxo-1,6-dihydro-pyrimidines as Potent Antagonists Targeting Exchange Proteins Directly Activated by cAMP. Bioorg Med Chem Lett. 2012 Apr 26;22(12):4038-4043. doi:10.1016/j.bmcl.2012.04.082. PMCID: PMC3362663. View Source
• [2] Rehmann H. Epac-Inhibitors: Facts and Artefacts. Scientific Reports. 2013 Oct 23;3:3032. doi:10.1038/srep03032. View Source